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Compound of Interest

Compound Name: Cetalkonium Chloride-d7

Cat. No.: B12429391 Get Quote

Technical Guide: Cetalkonium Chloride-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Cetalkonium Chloride-d7, a deuterated analog of Cetalkonium Chloride. This

document is intended to serve as a valuable resource for professionals in research, scientific,

and drug development fields who utilize stable isotope-labeled compounds as internal

standards for quantitative analysis.

Core Chemical and Physical Properties
Cetalkonium Chloride-d7 is a synthetic, deuterated quaternary ammonium salt. The

deuterium labeling provides a distinct mass spectrometric signature, making it an ideal internal

standard for the quantification of Cetalkonium Chloride in various matrices using techniques

such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS).[1][2]

Physical Properties
The known physical properties of Cetalkonium Chloride-d7 are summarized in the table

below. It is important to note that some physical properties, such as boiling point, are not

readily available due to the compound's nature and primary application as an analytical

standard.
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Property Value Source(s)

Appearance
White or almost white

crystalline powder
[3]

Melting Point 56-59°C [4]

Solubility
Soluble in Chloroform and

Methanol
[4][5]

Storage Temperature 2-8°C [6][7]

Chemical Properties
The key chemical identifiers and properties of Cetalkonium Chloride-d7 are detailed in the

following table.

Property Value Source(s)

CAS Number 1998128-85-0 [6][8]

Molecular Formula C₂₅H₃₉D₇ClN [2][8]

Molecular Weight 403.14 g/mol [2][8]

IUPAC Name

N,N-dimethyl-N-((phenyl-

d5)methyl-d2)hexadecan-1-

aminium chloride

[6][8]

InChI Key
SXPWTBGAZSPLHA-

IULIFYPESA-M
[6][7]

Purity
>95% (typically analyzed by

HPLC)
[8]

Unlabelled CAS
122-18-9 (for Cetalkonium

Chloride)
[8]

Experimental Protocols
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While a specific, detailed synthesis protocol for Cetalkonium Chloride-d7 is not publicly

available, a general synthetic approach for analogous N,N-dimethyl-N-(4-methylpyridyl)-N-

alkylammonium chlorides involves the reaction of an appropriate deuterated

chloromethylpyridine derivative with a corresponding N,N-dimethylalkylamine.

The primary application of Cetalkonium Chloride-d7 is as an internal standard in analytical

methodologies. Below is a generalized protocol for its use in the quantification of Cetalkonium

Chloride in a sample matrix using High-Performance Liquid Chromatography (HPLC).

General Protocol for Quantification of Cetalkonium
Chloride using Cetalkonium Chloride-d7 as an Internal
Standard by HPLC
This protocol is a generalized guideline and may require optimization based on the specific

matrix and instrumentation.

1. Materials and Reagents:

Cetalkonium Chloride analytical standard

Cetalkonium Chloride-d7 (Internal Standard)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Triethylamine

Phosphoric acid (or other suitable acid for pH adjustment)

Sample matrix (e.g., ophthalmic solution, biological fluid)

2. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector. A

mass spectrometer is required for distinguishing between the analyte and the deuterated

internal standard.
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Analytical column suitable for the separation of quaternary ammonium compounds (e.g.,

Spherisorb-CN or Acclaim Surfactant column).

3. Preparation of Standard Solutions:

Stock Standard Solution of Cetalkonium Chloride: Accurately weigh and dissolve a known

amount of Cetalkonium Chloride in a suitable solvent (e.g., methanol or water) to prepare a

stock solution of a specific concentration.

Stock Internal Standard Solution of Cetalkonium Chloride-d7: Accurately weigh and

dissolve a known amount of Cetalkonium Chloride-d7 in the same solvent as the stock

standard solution to prepare a stock internal standard solution.

Working Standard Solutions: Prepare a series of calibration standards by spiking a known

volume of the stock standard solution into the sample matrix at various concentrations. Add a

constant, known amount of the stock internal standard solution to each calibration standard.

4. Sample Preparation:

Accurately measure a known volume or weight of the sample.

Spike the sample with a known amount of the internal standard (Cetalkonium Chloride-d7).

Perform any necessary sample extraction or clean-up procedures (e.g., protein precipitation,

solid-phase extraction) to remove interfering substances.

Reconstitute the final extract in the mobile phase.

5. HPLC Analysis:

Mobile Phase: A typical mobile phase for the analysis of benzalkonium chloride homologues

is a mixture of acetonitrile and an aqueous buffer (e.g., triethylamine in water, pH adjusted to

2.5). The exact composition may need to be optimized.[9]

Chromatographic Conditions:

Column: Spherisorb-CN, 5 µm[9]
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Flow Rate: 1.0 mL/min (typical, requires optimization)

Injection Volume: 10 µL (typical, requires optimization)

Detection: UV at 215 nm[9] or Mass Spectrometry (for distinguishing d7-analog)

6. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of Cetalkonium Chloride to

the peak area of Cetalkonium Chloride-d7 against the concentration of Cetalkonium

Chloride for the calibration standards.

Determine the concentration of Cetalkonium Chloride in the unknown samples by calculating

the peak area ratio and interpolating from the calibration curve.

Visualizations
Analytical Workflow for Quantification using an Internal
Standard
The following diagram illustrates a typical workflow for the quantification of an analyte in a

sample using an internal standard.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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